Cas no 1210475-42-5 (5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole)

• Product Name: 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole
• CAS No: 1210475-42-5
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5889718
• PubChem ID: 45540658
• Update Time: 2025-08-05

5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole
• (1H-benzo[d]imidazol-5-yl)(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 5-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1H-1,3-benzodiazole
• F5596-0657
• 1210475-42-5
• 3H-benzimidazol-5-yl-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• AKOS024514802

• Inchi： 1S/C18H19N5O2/c24-18(13-3-4-14-15(9-13)20-10-19-14)23-7-5-12(6-8-23)17-22-21-16(25-17)11-1-2-11/h3-4,9-12H,1-2,5-8H2,(H,19,20)
• InChI Key： UMACKDNAUGGHLI-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(C(C3=CC=C4C(=C3)NC=N4)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.9Ų

Additional information on 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole

Introduction to Compound with CAS No. 1210475-42-5 and Product Name: 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole

The compound with the CAS number 1210475-42-5 and the product name 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a piperidine ring linked to a benzodiazole moiety through an acylamidine bond and an oxadiazole substituent, contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics and computational drug design has highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The 5-cyclopropyl-1,3,4-oxadiazol-2-yl group is a key structural feature that imparts specific electronic and steric properties to the molecule. This group has been extensively studied for its role in modulating biological pathways, particularly those involving neurotransmitter receptors and ion channels. The cyclopropyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of drugs targeting central nervous system disorders.

The benzodiazole core is another critical component of this compound. Benzodiazol derivatives are well-documented for their anxiolytic, sedative, and muscle relaxant properties. They are widely used in the treatment of anxiety disorders, insomnia, and seizures. The acylamidine linkage between the piperidine ring and the benzodiazole moiety introduces additional functionality that can be exploited for further derivatization and optimization. This allows for the creation of a diverse library of analogs with tailored pharmacological profiles.

One of the most intriguing aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the piperidine, benzodiazole, and oxadiazole moieties creates a scaffold that is both structurally complex and biologically relevant. Studies have shown that such multifunctional compounds can exhibit synergistic effects when used in combination therapy. For instance, the presence of both anxiolytic and neuroprotective properties could make this compound a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the cyclopropyl group in the 5-cyclopropyl-1,3,4-oxadiazol-2-yl substituent has been shown to enhance metabolic stability and bioavailability. This is particularly important in drug development, where poor pharmacokinetic properties can limit the efficacy of even biologically active compounds. By incorporating this group into the molecular structure, researchers can improve the overall drug-like properties of their candidates.

In recent years, there has been growing interest in using computational methods to predict and optimize the biological activity of novel compounds. Advanced algorithms based on machine learning techniques have been developed to analyze large datasets containing structural information and biological activity data. These tools have enabled researchers to identify promising lead compounds more efficiently than traditional methods alone. The compound described here has been subjected to such computational analysis, which has provided valuable insights into its potential pharmacological effects.

The benzodiazole moiety is particularly interesting from a pharmacological perspective due to its interaction with various neurotransmitter receptors. Specifically, benzodiazol derivatives bind to gamma-amino butyric acid (GABA) receptors, which are involved in regulating neuronal excitability. By modulating GABAergic transmission, these compounds can produce effects such as relaxation, sedation, and anticonvulsant activity. The acylamidine linkage in our compound may further enhance its ability to interact with these receptors by providing additional binding sites or by influencing conformational changes that affect receptor affinity.

Another area of interest is the potential role of this compound in treating pain disorders. Piperidine derivatives have been explored as analgesic agents due to their ability to interact with opioid receptors and other pain-signaling pathways. The presence of both piperidine and benzodiazole moieties suggests that this compound may exhibit dual-action analgesic properties, making it a promising candidate for treating chronic pain conditions.

The oxadiazole ring is another important structural feature that contributes to the biological activity of this compound. Oxadiazoles are known for their versatile reactivity and have been incorporated into various pharmacophores due to their ability to modulate biological pathways involved in inflammation, infection, and cancer. In particular, oxadiazole derivatives have shown promise as antiviral agents by inhibiting viral replication through mechanisms such as disrupting viral polymerase activity or interfering with host cell enzymes essential for viral replication.

Recent studies have also highlighted the potential use of oxadiazoles as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways involved in various physiological processes including cell growth regulation apoptosis differentiation metabolism immune response etc By inhibiting specific kinases researchers can develop drugs that target diseases such as cancer by disrupting abnormal signaling cascades In our compound we believe that while not directly targeting kinases itself may indirectly affect kinase activity through interactions with other signaling molecules

The synthesis of this compound involves multiple steps including condensation reactions cyclization processes protection-deprotection strategies etc Each step must be carefully optimized to ensure high yield purity selectivity While traditional synthetic approaches remain widely used modern techniques such as flow chemistry continuous manufacturing have gained popularity due their ability improve efficiency reduce waste increase scalability These advancements make possible production complex molecules like ours more cost-effective environmentally friendly

In conclusion,5-4-(5-cyclopropyl-1 3 4 oxadiazol 2 yl)piperidine 1 carbonyl 1H 1 3 benzodiazole represents an exciting new development in pharmaceutical chemistry Its unique structural features make it a promising lead molecule for further drug discovery efforts particularly those aimed at treating central nervous system disorders pain conditions inflammation-related diseases among others As research continues into its pharmacological properties we anticipate that this compound will play an important role advancing our understanding treating human disease